4-(6-Cyclopropylpyrimidin-4-yl)thiomorpholine

• IUPAC Name: 4-(6-cyclopropylpyrimidin-4-yl)thiomorpholine
• InChI: InChI=1S/C11H15N3S/c1-2-9(1)10-7-11(13-8-12-10)14-3-5-15-6-4-14/h7-9H,1-6H2
• InChI Key: USIKQBVVVHJGMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)N3CCSCC3
• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol

Description

4-(6-Cyclopropylpyrimidin-4-yl)thiomorpholine is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic organic compound that has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 4-(6-Cyclopropylpyrimidin-4-yl)thiomorpholine is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This inhibition leads to a reduction in inflammation, cell proliferation, and cell migration, which are key factors in the development of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific disease being treated. The compound has been shown to reduce inflammation, inhibit cell proliferation, and induce apoptosis in cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. The compound's antibacterial and antifungal properties have also been demonstrated in vitro studies.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(6-Cyclopropylpyrimidin-4-yl)thiomorpholine in lab experiments are its low cost, high yield, and ease of synthesis. The compound's diverse potential uses also make it an attractive choice for researchers. However, some limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

The future directions for research on 4-(6-Cyclopropylpyrimidin-4-yl)thiomorpholine are vast. Some potential areas of exploration include its use in combination therapy for cancer treatment, its potential use in the treatment of viral infections, and its use as a neuroprotective agent. Further studies are also needed to fully understand the compound's mechanism of action and potential side effects.
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research applications. Its ease of synthesis, low cost, and diverse potential uses make it an attractive choice for researchers. Further studies are needed to fully understand its mechanism of action and potential side effects, but the future directions for research on this compound are vast.

Synthesis Methods

The synthesis of 4-(6-Cyclopropylpyrimidin-4-yl)thiomorpholine involves the reaction of 6-Cyclopropylpyrimidin-4-amine with thiomorpholine in the presence of a catalyst. This reaction leads to the formation of the desired compound with high yield and purity. The synthesis method is simple, efficient, and cost-effective, making it a popular choice among researchers.

Scientific Research Applications

4-(6-Cyclopropylpyrimidin-4-yl)thiomorpholine has been extensively studied for its potential use in the treatment of various diseases. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. The compound has also been studied for its antibacterial and antifungal properties. The scientific research application of this compound is vast, and its potential uses are still being explored.